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Compound of Interest

Compound Name: UCSF924

Cat. No.: B15621013 Get Quote

Essential Safety and Logistical Information for Researchers at UCSF

For laboratory personnel engaged in cutting-edge research, the proper management and

disposal of novel chemical compounds are paramount to ensuring a safe and compliant

laboratory environment. While specific disposal protocols for "UCSF924" are not publicly

available, it is essential to adhere to the comprehensive chemical waste disposal procedures

established by the University of California, San Francisco (UCSF) Environment, Health &

Safety (EH&S). This guide provides a step-by-step operational plan for the safe disposal of

research chemicals like UCSF924.

Waste Characterization and Handling
All chemical waste at UCSF is managed as hazardous waste unless explicitly approved for

drain disposal by EH&S.[1] For a novel compound such as UCSF924, it must be treated as

hazardous chemical waste.

Key Handling Principles:

Avoid Drain Disposal: Under no circumstances should chemical waste be poured down the

sink unless it is on the approved list from EH&S.[1]

Segregation: Incompatible chemicals must be stored in separate waste containers to prevent

dangerous reactions.[1]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling chemical waste.

Quantitative Data for Chemical Waste Storage
Proper storage of hazardous waste is critical to maintaining a safe laboratory. The following

table summarizes the key quantitative limits for chemical waste accumulation at UCSF.

Parameter Guideline Source

Maximum Accumulation Time 180 days from the start date [1][2][3]

Container Pickup after Max

Time
Within 7 days by EH&S [1]

Secondary Containment

Capacity

Must hold at least 110% of the

volume of the waste container
[1]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the proper disposal of chemical waste,

such as UCSF924, at UCSF facilities.

Container Selection and Preparation:

Choose a container that is chemically compatible with UCSF924.[1]

Ensure the container is in good condition, free of leaks, and has a secure screw-top lid.[1]

If reusing a container, ensure it is completely empty and that the previous contents are not

incompatible with the new waste. Deface any previous labels.[1]

Waste Labeling:

As soon as the first drop of waste is added to the container, it must be labeled.[2]
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UCSF uses the "Waste Accumulation Storage Tracking electronically" (WASTe) system to

generate hazardous waste labels.[1][2]

Log in to WASTe using your MyAccess account to create a new waste tag. The system

works with Chrome, Firefox, and Safari.[2]

The label must include the accumulation start date.[3]

Waste Accumulation and Storage:

Store the waste container in a designated and properly labeled satellite accumulation area

within the laboratory.

Keep the waste container closed at all times, except when adding waste.[1]

Use secondary containment to prevent spills.[1]

Do not exceed the 180-day maximum accumulation time.[1][2][3]

Requesting a Pickup:

Waste pickups can be scheduled through the WASTe system. You can request a pickup at

any time before the 180-day limit.[1][4]

Once a container reaches its 180-day limit, EH&S is automatically notified and will

schedule a pickup.[2][3]

For questions or assistance with the WASTe system, contact the Hazardous Materials

Management Team at --INVALID-LINK-- or Tim Orozco at (415) 476-1480.[2][5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of chemical waste at UCSF.
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Caption: UCSF Chemical Waste Disposal Workflow.
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For any uncertainties regarding waste classification or disposal procedures, it is crucial to

contact UCSF EH&S directly at (415) 476-1300 or via email at --INVALID-LINK--.[6] Proactive

communication and adherence to established protocols are key to maintaining a safe and

compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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